![molecular formula C18H24N2O2S B7636094 N-(1-acetylazetidin-3-yl)-2-cyclopentylsulfanyl-5-methylbenzamide](/img/structure/B7636094.png)
N-(1-acetylazetidin-3-yl)-2-cyclopentylsulfanyl-5-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-acetylazetidin-3-yl)-2-cyclopentylsulfanyl-5-methylbenzamide is a chemical compound that has been synthesized for scientific research purposes. It is a member of the benzamide family of compounds and has potential applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of N-(1-acetylazetidin-3-yl)-2-cyclopentylsulfanyl-5-methylbenzamide is not fully understood. However, it is thought to act by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, it may have anti-inflammatory effects by inhibiting the production of certain cytokines.
Biochemical and Physiological Effects:
N-(1-acetylazetidin-3-yl)-2-cyclopentylsulfanyl-5-methylbenzamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of certain cancer cells, as well as to have anti-inflammatory effects. Additionally, it has been investigated for its potential as an analgesic.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1-acetylazetidin-3-yl)-2-cyclopentylsulfanyl-5-methylbenzamide in lab experiments is that it has potential applications in the field of medicinal chemistry. Additionally, it has been shown to have activity against certain types of cancer cells, which makes it a promising candidate for further investigation. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.
Future Directions
There are a number of potential future directions for the investigation of N-(1-acetylazetidin-3-yl)-2-cyclopentylsulfanyl-5-methylbenzamide. One direction is to further investigate its potential as an anticancer agent. Additionally, it may be worthwhile to investigate its potential as an anti-inflammatory agent in more detail. Finally, further investigation is needed to fully understand the mechanism of action of this compound.
Synthesis Methods
The synthesis of N-(1-acetylazetidin-3-yl)-2-cyclopentylsulfanyl-5-methylbenzamide involves a multi-step process that begins with the reaction of 3-amino-1-propanol with acetic anhydride to form N-acetyl-3-aminopropanol. This intermediate is then reacted with 2-cyclopentylsulfanyl-5-methylbenzoic acid to form the desired product.
Scientific Research Applications
N-(1-acetylazetidin-3-yl)-2-cyclopentylsulfanyl-5-methylbenzamide has potential applications in the field of medicinal chemistry. It has been shown to have activity against certain types of cancer cells and may have potential as an anticancer agent. Additionally, it has been investigated for its potential as an anti-inflammatory agent.
properties
IUPAC Name |
N-(1-acetylazetidin-3-yl)-2-cyclopentylsulfanyl-5-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O2S/c1-12-7-8-17(23-15-5-3-4-6-15)16(9-12)18(22)19-14-10-20(11-14)13(2)21/h7-9,14-15H,3-6,10-11H2,1-2H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJNJOGAHAZXBBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)SC2CCCC2)C(=O)NC3CN(C3)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-acetylazetidin-3-yl)-2-cyclopentylsulfanyl-5-methylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.